Cas no 1261999-46-5 (4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol)

• Product Name: 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol
• CAS No: 1261999-46-5
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18314045
• CID: 1039193
• PubChem ID: 53219722
• Update Time: 2025-06-11

4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-3'-fluoro-4'-hydroxy-[1,1'-biphenyl]-4-carboxylate
• methyl 2-chloro-4-(3-fluoro-4-hydroxyphenyl)benzoate
• A-2941
• [1,1'-Biphenyl]-4-carboxylic acid, 3-chloro-3'-fluoro-4'-hydroxy-, methyl ester
• MFCD18314045
• Methyl 3-chloro-3'-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
• DTXSID00684546
• Methyl3-chloro-3'-fluoro-4'-hydroxy-[1,1'-biphenyl]-4-carboxylate
• BS-20413
• 1261999-46-5
• 4-(3-CHLORO-4-METHOXYCARBONYLPHENYL)-2-FLUOROPHENOL
• AKOS015907926
• 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol

• MDL： MFCD18314045
• Inchi： 1S/C14H10ClFO3/c1-19-14(18)10-4-2-8(6-11(10)15)9-3-5-13(17)12(16)7-9/h2-7,17H,1H3
• InChI Key： GYJKDFMONVCQLQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC(=C(C=1)F)O

Computed Properties

• Exact Mass: 280.03000
• Monoisotopic Mass: 280.0302500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.63830

Additional information on 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol

4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol (CAS No. 1261999-46-5): An Overview of Its Properties and Applications

4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol (CAS No. 1261999-46-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a fluorinated phenol moiety and a chlorinated methoxycarbonylphenyl substituent, which endow it with a range of interesting chemical and biological properties. In this article, we will delve into the structural characteristics, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol is characterized by the presence of a fluorine atom at the 2-position of the phenol ring and a chloromethoxycarbonyl group at the 3-position of the substituted phenyl ring. The fluorine atom introduces significant electronic effects, enhancing the compound's polarity and reactivity. The methoxycarbonyl group, on the other hand, adds ester functionality, which can be readily hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid. These structural features make 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol an attractive candidate for various chemical transformations and biological studies.

In terms of synthesis, several methods have been reported for the preparation of 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol. One common approach involves the coupling reaction between 2-fluorophenol and 3-chloro-4-methoxycarbonylbenzoyl chloride using a suitable coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This method typically yields high purity products with good yields. Another approach involves the direct arylation of 2-fluorophenol with 3-chloro-4-methoxycarbonylbenzeneboronic acid using palladium-catalyzed cross-coupling reactions. These synthetic routes provide researchers with flexible options to tailor the compound's properties for specific applications.

The biological activity of 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol has been extensively studied in recent years. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The unique combination of fluorine and chlorine substituents contributes to its high affinity for these enzyme targets, making it a promising lead compound for drug discovery efforts.

Beyond its biological applications, 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol has also found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area, tunable porosity, and enhanced stability, making them suitable for applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis conditions to achieve better control over the structure and properties of these materials.

In conclusion, 4-(3-Chloro-4-methoxycarbonylphenyl)-2-fluorophenol (CAS No. 1261999-46-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features provide a solid foundation for further exploration in both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its properties and behavior, it is likely that this compound will play an increasingly important role in advancing our understanding and capabilities in these fields.